Cas no 866565-23-3 (Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-)

• Product Name: Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-
• CAS No: 866565-23-3
• MF: C₂₉H₃₁N₃O₂
• MW: 453.575347185135
• CID: 5234047
• Update Time: 2025-07-15

Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-

• Inchi： 1S/C29H31N3O2/c1-18(2)24-26(20-12-7-5-8-13-20)33-28(31-24)22-16-11-17-23(30-22)29-32-25(19(3)4)27(34-29)21-14-9-6-10-15-21/h5-19,24-27H,1-4H3/t24-,25-,26+,27+/m0/s1
• InChI Key： SIYXZUWNTFFFEW-GWMMUDDPSA-N
• SMILES： C1(C2=N[C@@H](C(C)C)[C@@H](C3=CC=CC=C3)O2)=NC(C2=N[C@@H](C(C)C)[C@@H](C3=CC=CC=C3)O2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]-

Comprehensive Overview of Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- (CAS No. 866565-23-3)

Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- (CAS No. 866565-23-3) is a highly specialized organic compound that has garnered significant attention in the fields of asymmetric catalysis and pharmaceutical intermediates. This compound, characterized by its unique chiral oxazoline moieties, is widely utilized in the synthesis of enantiomerically pure substances, a critical requirement in modern drug development and fine chemical production.

The structural complexity of Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- makes it an invaluable tool for researchers focusing on stereoselective reactions. Its rigid pyridine backbone and chiral auxiliaries enable precise control over reaction pathways, which is essential for producing compounds with high optical purity. This attribute aligns with the growing demand for green chemistry and sustainable synthesis methods, as it minimizes waste and improves efficiency.

In recent years, the compound has been explored for its potential in catalysis for C-C bond formation, a hot topic in organic chemistry. Researchers are particularly interested in its ability to facilitate cross-coupling reactions under mild conditions, reducing energy consumption and enhancing yield. This aligns with the broader industry shift toward energy-efficient processes and atom economy, which are frequently searched topics in academic and industrial circles.

Another area of interest is the application of Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- in the development of novel ligands for transition metal catalysis. Its bidentate coordination capability makes it a promising candidate for designing catalysts used in asymmetric hydrogenation and olefin polymerization. These applications are highly relevant to the pharmaceutical and materials science sectors, where precision and efficiency are paramount.

The compound's stereochemical stability and thermal resilience further enhance its utility in high-temperature reactions, a feature that is increasingly sought after in industrial-scale synthesis. This has led to a surge in research publications and patents referencing CAS No. 866565-23-3, particularly in the context of high-performance catalysts and specialty chemicals.

From an analytical perspective, Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- is often characterized using advanced techniques such as NMR spectroscopy, X-ray crystallography, and HPLC chiral separation. These methods are critical for verifying its enantiomeric excess and ensuring compliance with regulatory standards, a common concern among quality control professionals.

In summary, Pyridine, 2,6-bis[(4S,5R)-4,5-dihydro-4-(1-methylethyl)-5-phenyl-2-oxazolyl]- (CAS No. 866565-23-3) represents a cutting-edge solution for challenges in asymmetric synthesis and catalyst design. Its versatility and performance make it a subject of ongoing research, with potential breakthroughs anticipated in drug discovery, material science, and sustainable chemistry.